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Compound of Interest

Compound Name: Dibenzyl oxalate

Cat. No.: B1582983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzyl oxalate (CAS 7579-36-4) is a high-purity organic compound that serves as a crucial

intermediate in the synthesis of a variety of active pharmaceutical ingredients (APIs).[1][2][3][4]

Its stable, crystalline nature and high purity, often exceeding 99%, make it an ideal starting

material for constructing complex molecular architectures.[1][3][4] The two benzyl ester

functionalities provide reactive sites for the synthesis of diverse heterocyclic compounds, which

are foundational scaffolds in many therapeutic agents. This document provides detailed

application notes and a representative protocol for the use of dibenzyl oxalate in the synthesis

of 2,5-disubstituted-1,3,4-oxadiazoles, a class of compounds with significant pharmacological

interest.

Physicochemical Properties of Dibenzyl Oxalate
A clear understanding of the physical and chemical properties of dibenzyl oxalate is essential

for its effective use in synthesis.
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Property Value Reference

Molecular Formula C₁₆H₁₄O₄ [1]

Molecular Weight 270.28 g/mol [1]

Appearance White, flaked crystalline solid [1]

Melting Point 80-82 °C

Boiling Point 235 °C at 14 mmHg

CAS Number 7579-36-4 [1][3][4]

Purity ≥ 98%

Application in the Synthesis of 1,3,4-Oxadiazoles
The 1,3,4-oxadiazole ring is a privileged scaffold in medicinal chemistry, appearing in

numerous drugs with a wide range of biological activities, including antimicrobial, anti-

inflammatory, and anticancer properties.[2] A common and efficient method for the synthesis of

symmetrically substituted 1,3,4-oxadiazoles involves the reaction of a dicarboxylic acid ester,

such as dibenzyl oxalate, with two equivalents of a hydrazide, followed by cyclodehydration.

The overall reaction scheme is as follows:
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Reactants

Product

Dibenzyl Oxalate

2,5-Disubstituted-1,3,4-Oxadiazole

+

2 eq. Aromatic Hydrazide
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Start: Dibenzyl Oxalate & Aromatic Hydrazide

Mixing in Ethanol

Reflux (4-6 hours)

Cooling to Room Temperature

Addition of POCl3

Reflux (2-3 hours)

Cooling to Room Temperature

Work-up with Ice Water

Vacuum Filtration

Recrystallization

Drying

End: Pure 2,5-Disubstituted-1,3,4-Oxadiazole

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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